Cas no 1805354-16-8 (3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile)

• Product Name: 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile
• CAS No: 1805354-16-8
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4857214
• Update Time: 2025-05-19

3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile

• Inchi： 1S/C8H6F2N4O2/c9-8(10)7-4(12)3-6(14(15)16)5(13-7)1-2-11/h3,8H,1,12H2
• InChI Key： TYMYTKWZKYQKBQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C(CC#N)=N1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.3
• Topological Polar Surface Area: 109

Additional information on 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile

Introduction to 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile (CAS No. 1805354-16-8)

3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number 1805354-16-8, represents a class of heterocyclic molecules that are being extensively explored for their potential applications in drug discovery and material science. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, a nitro group, and an acetonitrile moiety, makes this molecule a versatile intermediate in synthetic chemistry.

The structural framework of 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile incorporates a pyridine core, which is a common scaffold in many biologically active compounds. The pyridine ring itself is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. The amino group at the 3-position and the acetonitrile at the 6-position further enhance its reactivity, allowing for diverse chemical modifications that can tailor its biological activity.

One of the most compelling aspects of this compound is the incorporation of a difluoromethyl group at the 2-position. Difluoromethyl groups are widely recognized for their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. This modification can significantly enhance the bioavailability and efficacy of molecules derived from 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile, making it an attractive building block for the development of novel therapeutic agents.

The nitro group at the 5-position adds another layer of functionality to this compound. Nitro groups are versatile handles that can be reduced to amino groups, allowing for further derivatization and exploration of different biological pathways. This flexibility makes 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile a valuable intermediate in the synthesis of complex molecules with tailored biological activities.

In recent years, there has been growing interest in developing new methodologies for the synthesis of nitropyridine derivatives due to their broad spectrum of biological activities. Researchers have been exploring various synthetic routes to optimize yield, purity, and scalability while maintaining the integrity of the functional groups. The synthesis of 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile has been a focal point in these efforts, with several innovative approaches being reported in leading scientific journals.

One notable advancement in this area is the use of transition metal-catalyzed reactions to facilitate the introduction of difluoromethyl groups into pyridine derivatives. These catalytic methods have enabled more efficient and sustainable synthesis routes, reducing the reliance on hazardous reagents and minimizing waste generation. Such innovations align with the broader goals of green chemistry and sustainable pharmaceutical manufacturing.

The biological activity of 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile has been investigated in several preclinical studies. These studies have revealed promising results in terms of its interaction with various biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. The difluoromethyl group has been particularly noted for its ability to enhance binding affinity, suggesting that molecules derived from this compound may exhibit improved pharmacological properties.

In addition to its pharmaceutical applications, 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile has shown potential in material science research. The unique electronic properties of the pyridine ring and its functionalized derivatives make them suitable candidates for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic cells. The presence of electron-withdrawing groups like the nitro and acetonitrile moieties can modulate the electronic characteristics of these materials, leading to novel applications in nanotechnology.

The development of new synthetic methodologies for 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile continues to be an active area of research. Recent publications have highlighted innovative approaches using flow chemistry and microwave-assisted synthesis to improve reaction efficiency and scalability. These advancements not only enhance the accessibility of this compound but also contribute to the broader field of synthetic organic chemistry by providing new tools and techniques for molecular construction.

Another exciting development is the application of computational chemistry techniques to predict and optimize the properties of molecules derived from 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile. Molecular modeling and virtual screening have become indispensable tools in drug discovery, allowing researchers to rapidly assess the potential biological activity of new compounds before synthesizing them in the lab. This approach can significantly reduce development time and resources while increasing the likelihood of success.

The future prospects for 3-Amino-2-(difluoromethyl)-5-nitropyridine-6-acetonitrile are bright, with ongoing research exploring its potential applications in various fields. As our understanding of biological systems continues to expand, new opportunities will arise for developing targeted therapies based on this versatile intermediate. Additionally, advancements in synthetic chemistry will continue to make it more accessible and cost-effective, further driving its adoption in both academic research and industrial settings.